5,7-diphenyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepine perchlorate

• IUPAC Name: 5,7-diphenyl-8H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-4-ium;perchlorate
• InChI: InChI=1S/C17H12N4O.ClHO4/c1-3-7-12(8-4-1)14-11-15(13-9-5-2-6-10-13)19-17-16(18-14)20-22-21-17;2-1(3,4)5/h1-11H,(H,18,20);(H,2,3,4,5)
• InChI Key: POSQHKUNLYFYRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=[NH+]C3=NON=C3N2)C4=CC=CC=C4.[O-]Cl(=O)(=O)=O
• Molecular Formula: C17H13ClN4O5
• Molecular Weight: 388.8 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. These molecules have also established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations.

Synthesis Analysis

Oxadiazoles are synthesized by cyclization of benzophenone hydrazide, followed by the nucleophillic alkylation of the heterocyclic scaffold. Depending on the electron-withdrawing and donating substituents in the 3 and 4 positions of 1,2,5-oxadiazole, a wide range of compounds has been designed, synthesized, and subjected to various applications, including pharmaceuticals and energetic materials.

Molecular Structure Analysis

The molecular formula of 5,7-Diphenyl-1H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepine is C17H12N4O. The average mass is 288.303 Da and the monoisotopic mass is 288.101105 Da.